Cas no 2098085-53-9 (2-(3-(Hydroxymethyl)-4-phenylpyrrolidin-1-yl)acetic acid)

• Product Name: 2-(3-(Hydroxymethyl)-4-phenylpyrrolidin-1-yl)acetic acid
• CAS No: 2098085-53-9
• MF: C₁₃H₁₇NO₃
• MW: 235.278983831406
• CID: 5726043
• PubChem ID: 21180757
• Update Time: 2025-06-08

2-(3-(Hydroxymethyl)-4-phenylpyrrolidin-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• F1907-6696
• SCHEMBL7490631
• 2098085-53-9
• 2-(3-(hydroxymethyl)-4-phenylpyrrolidin-1-yl)acetic acid
• 2-[3-(hydroxymethyl)-4-phenylpyrrolidin-1-yl]acetic acid
• AKOS026711065
• 2-(3-(Hydroxymethyl)-4-phenylpyrrolidin-1-yl)acetic acid

• Inchi： 1S/C13H17NO3/c15-9-11-6-14(8-13(16)17)7-12(11)10-4-2-1-3-5-10/h1-5,11-12,15H,6-9H2,(H,16,17)
• InChI Key： RZOCLGCODSEXEP-UHFFFAOYSA-N
• SMILES： OCC1CN(CC(=O)O)CC1C1C=CC=CC=1

Computed Properties

• Exact Mass: 235.12084340g/mol
• Monoisotopic Mass: 235.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 60.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 2-(3-(Hydroxymethyl)-4-phenylpyrrolidin-1-yl)acetic acid

Introduction to 2-(3-(Hydroxymethyl)-4-phenylpyrrolidin-1-yl)acetic acid (CAS No. 2098085-53-9)

2-(3-(Hydroxymethyl)-4-phenylpyrrolidin-1-yl)acetic acid, identified by its CAS number 2098085-53-9, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule, featuring a complex pyrrolidinyl core and an acetic acid moiety, has garnered attention due to its structural features and potential biological activities. The presence of both hydroxymethyl and phenyl substituents in the pyrrolidin ring suggests a high degree of molecular complexity, which may contribute to its unique interactions with biological targets.

The synthesis and characterization of 2-(3-(Hydroxymethyl)-4-phenylpyrrolidin-1-yl)acetic acid involve sophisticated organic chemistry techniques, including multi-step reactions such as cyclization, alkylation, and hydroxylation. The precise arrangement of functional groups in this molecule is critical for its intended biological effects. Researchers have been exploring its potential applications in the development of novel therapeutic agents, particularly in the treatment of neurological disorders and inflammation-related conditions.

Recent advancements in computational chemistry have enabled the prediction of the pharmacokinetic properties of 2-(3-(Hydroxymethyl)-4-phenylpyrrolidin-1-yl)acetic acid, providing valuable insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies suggest that the compound may exhibit favorable bioavailability and metabolic stability, making it a promising candidate for further development. Additionally, molecular docking simulations have been employed to investigate its binding interactions with target proteins, revealing potential mechanisms of action.

In vitro studies have demonstrated that 2-(3-(Hydroxymethyl)-4-phenylpyrrolidin-1-yl)acetic acid exhibits notable anti-inflammatory properties by modulating key signaling pathways involved in immune responses. Specifically, it has been shown to inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). These findings are particularly relevant in the context of chronic inflammatory diseases, where effective anti-inflammatory agents are urgently needed.

Furthermore, research has indicated that 2-(3-(Hydroxymethyl)-4-phenylpyrrolidin-1-yl)acetic acid may possess neuroprotective effects. Preclinical studies have suggested that it can attenuate neurodegeneration by reducing oxidative stress and preventing the aggregation of amyloid-beta plaques, a hallmark of Alzheimer's disease. These observations highlight the compound's potential as a therapeutic agent for neurodegenerative disorders.

The structural motif of 2-(3-(Hydroxymethyl)-4-phenylpyrrolidin-1-yl)acetic acid also draws comparisons to existing pharmacological agents known for their efficacy in treating various diseases. By leveraging structural analogs and scaffold hopping strategies, researchers aim to optimize the pharmacological profile of this compound. The integration of machine learning algorithms has accelerated the process of identifying lead compounds by predicting their biological activity based on structural features.

As interest in personalized medicine grows, 2-(3-(Hydroxymethyl)-4-phenylpyrrolidin-1-yl)acetic acid represents an example of how structurally complex molecules can be tailored to meet specific therapeutic needs. Its unique combination of functional groups allows for fine-tuning its interactions with biological targets, offering a versatile platform for drug design. Ongoing clinical trials are expected to provide further validation of its efficacy and safety profiles.

The development of 2-(3-(Hydroxymethyl)-4-phenylpyrrolidin-1-yl)acetic acid is emblematic of the broader trend toward innovative drug discovery driven by interdisciplinary collaboration between chemists, biologists, and computational scientists. The integration of high-throughput screening technologies has enabled rapid identification of promising candidates for further investigation. This holistic approach ensures that compounds like 2-(3-(Hydroxymethyl)-4-phenylpyrrolidin-1-yl)acetic acid are rigorously evaluated before advancing to clinical development.

In conclusion,2-(3-(Hydroxymethyl)-4-phenylpyrrolidin-1-yiacetic acid (CAS No. 2098085–53–9) is a structurally intricate compound with significant potential in pharmaceutical applications. Its unique chemical features and demonstrated biological activities make it a compelling candidate for further research and development. As our understanding of disease mechanisms continues to evolve，so too will our ability to design molecules that precisely target these processes。The continued exploration of this compound will undoubtedly contribute to advancements in medicine，offering hope for improved treatments for a varietyof debilitating conditions。